N-(6-isopropylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide

• IUPAC Name: 4-methylsulfonyl-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N2O3S2/c1-11(2)13-6-9-15-16(10-13)24-18(19-15)20-17(21)12-4-7-14(8-5-12)25(3,22)23/h4-11H,1-3H3,(H,19,20,21)
• InChI Key: XKWOSKKZIHBAAE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

N-(6-isopropylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide, also known as IBTM, is a chemical compound that has been extensively studied for its potential applications in scientific research. IBTM belongs to the class of benzamide derivatives, which have been shown to exhibit a wide range of biological activities. In

Scientific Research Applications

Pharmacological Potential

Research has demonstrated the utility of N-(6-isopropylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide derivatives in the realm of pharmacology. For instance, these compounds have been synthesized and evaluated for their anticancer activities against several cancer cell lines, showing moderate to excellent efficacy compared to reference drugs. Such derivatives exhibit a broad spectrum of action, highlighting their potential as novel anticancer agents (Ravinaik et al., 2021).

Antimicrobial and Antifungal Properties

A series of novel sulfonyl derivatives based on the isopropyl thiazole moiety have been synthesized and characterized, showing moderate to significant antibacterial and antifungal activities. These studies indicate the compound's potential in developing new antimicrobial and antitubercular agents, which could be pivotal in tackling drug-resistant bacterial strains (G. V. Suresh Kumar et al., 2013).

Imaging and Diagnostic Applications

Innovative research has led to the synthesis of this compound derivatives as potential ligands for positron emission tomography (PET) imaging. These derivatives demonstrate high binding affinity and specificity to target receptors in the brain, offering a promising avenue for the development of diagnostic tools for neurological disorders (Masayuki Fujinaga et al., 2012).